Cas no 50333-55-6 (Benzoxazole, 2,2'-(1,4-phenylene)bis[5-(1,1-dimethylethyl)-)

Benzoxazole, 2,2'-(1,4-phenylene)bis[5-(1,1-dimethylethyl)- structure
50333-55-6 structure
Product Name:Benzoxazole, 2,2'-(1,4-phenylene)bis[5-(1,1-dimethylethyl)-
CAS No:50333-55-6
MF:C28H28N2O2
MW:424.534127235413
CID:1565135
PubChem ID:20583932
Update Time:2025-04-21

Benzoxazole, 2,2'-(1,4-phenylene)bis[5-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 5-tert-butyl-2-[4-(5-tert-butyl-1,3-benzoxazol-2-yl)phenyl]-1,3-benzoxazole
    • SCHEMBL14947174
    • DTXSID10608950
    • 2,2'-(1,4-Phenylene)bis(5-tert-butyl-1,3-benzoxazole)
    • 50333-55-6
    • Benzoxazole, 2,2'-(1,4-phenylene)bis[5-(1,1-dimethylethyl)-
    • Inchi: 1S/C28H28N2O2/c1-27(2,3)19-11-13-23-21(15-19)29-25(31-23)17-7-9-18(10-8-17)26-30-22-16-20(28(4,5)6)12-14-24(22)32-26/h7-16H,1-6H3
    • InChI Key: GTQPKYAAZMYOTH-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC(=CC=2)C2=NC3=C(C=CC(=C3)C(C)(C)C)O2)=NC2=C1C=CC(=C2)C(C)(C)C

Computed Properties

  • Exact Mass: 424.21524
  • Monoisotopic Mass: 424.215078140g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 4
  • Complexity: 589
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.3
  • Topological Polar Surface Area: 52.1Ų

Experimental Properties

  • PSA: 52.06
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